2-Ethyl-N,6-dimethylbenzene-1-sulfonamide

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• SMILES: CCC1=CC=CC(=C1S(=O)(=O)NC)C
• InChI: InChI=1S/C10H15NO2S/c1-4-9-7-5-6-8(2)10(9)14(12,13)11-3/h5-7,11H,4H2,1-3H3
• InChIKey: NTSCEQRRAIPENV-UHFFFAOYSA-N

2-Ethyl-N,6-dimethylbenzene-1-sulfonamide: Procurement-Grade Chemical Identity and Research-Grade Specifications

2-Ethyl-N,6-dimethylbenzene-1-sulfonamide (CAS 1263276-86-3, molecular formula C₁₀H₁₅NO₂S, MW 213.30 g/mol, purity typically ≥95%) is a specialized N-alkyl, ortho-substituted benzenesulfonamide . Its structure features a 2-ethyl-6-methyl substituted benzene ring with an N-methyl sulfonamide group, distinguishing it from primary sulfonamide analogs that lack N-alkylation or carry alternative ortho-substitution patterns. This compound is supplied as a research intermediate for medicinal chemistry, agrochemical, and fine chemical development programs [1]; however, published peer-reviewed quantitative biological or physicochemical data for this specific CAS registry number remain extremely scarce as of the literature accessible up to May 2026.

Scaffold-specific procurement

Supports SAR studies requiring an N-methyl, 2-ethyl-6-methyl benzenesulfonamide core

Regioisomer identity

2-ethyl-6-methyl substitution; structurally distinct from symmetrical 2,6-dimethyl analog

Evidence context

Class-level data only; project-specific biological profiling required

• [1] Kuujia.com. Cas no 1263276-86-3 (2-Ethyl-N,6-dimethylbenzene-1-sulfonamide). https://www.kuujia.com/en/cas/1263276-86-3.html (accessed May 2026). View Source

Why Generic Substitution Is Unsupported for 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide: The Evidence Gap

In the benzenesulfonamide class, minor structural modifications—such as N-alkyl identity, ortho-substituent pattern, or the absence of a para-amino group—can fundamentally alter biological target engagement (e.g., carbonic anhydrase vs. dihydropteroate synthase vs. safener activity), physicochemical properties (logP, solubility, metabolic stability), and synthetic utility [1][2]. For 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide specifically, no public head-to-head quantitative comparisons with its closest analogs (e.g., N-ethyl-2,6-dimethylbenzenesulfonamide, 2-ethyl-6-methylbenzene-1-sulfonamide, or N-ethylbenzenesulfonamide) could be identified across activity, selectivity, PK, stability, or synthetic efficiency dimensions in the accessible literature [3][4]. Therefore, any decision to substitute a closely related sulfonamide for this compound cannot currently be supported by direct comparative evidence and must rely on project-specific empirical qualification.

N-alkylation alters target engagement

N-methyl vs. primary sulfonamide may shift binding mode; class-level evidence suggests H-bond donor loss abolishes zinc coordination.

Ortho-substitution asymmetry uncharacterized

2-ethyl-6-methyl topology differs from 2,6-dimethyl; no comparative bioactivity or PK data available for this regioisomer.

Purity alone does not differentiate

Both target and constitutional isomer are supplied at 95% purity; substitution risk cannot be ruled out by purity specification.

• [1] Güzel-Akdemir Ö, Akdemir A, Isik S, et al. Benzenesulfonamides incorporating bulky aromatic/heterocyclic tails: synthesis and carbonic anhydrase inhibition studies. Bioorganic & Medicinal Chemistry, 2013, 21(6): 1505–1515. (Class-level demonstration of how subtle structural changes alter CA inhibition profiles.) View Source
• [2] Braschi I, Pusino A, Gessa C, et al. Structural requirements for herbicide safener activity of benzenesulfonamides. Journal of Agricultural and Food Chemistry, 2001, 49(8): 3816–3820. (Demonstrates that N-substitution pattern dictates safener efficacy.) View Source
• [3] PubChem. Substance legacy record for 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide (SID 13641557). https://pubchem.ncbi.nlm.nih.gov/substance/13641557 (accessed May 2026). (No bioactivity data reported.) View Source
• [4] BindingDB. Search for '2-Ethyl-N,6-dimethylbenzene-1-sulfonamide' and '1263276-86-3'. https://www.bindingdb.org/ (accessed May 2026). (No entries found.) View Source

Quantitative Differentiation Evidence for 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide

Structural Differentiation: N-Methyl vs. N-H (Primary Sulfonamide) in Ortho-Substituted Benzenesulfonamides

2-Ethyl-N,6-dimethylbenzene-1-sulfonamide contains an N-methyl substituent (N-CH₃), while the closest primary-sulfonamide analog, 2-ethyl-6-methylbenzene-1-sulfonamide (CAS 1094671-90-5, MW 199.27), terminates in a free -SO₂NH₂ group . N-alkylation exerts a well-documented class-level effect in sulfonamide medicinal chemistry: it abolishes the capacity to ionize at the sulfonamide nitrogen (removing an H-bond donor), increases lipophilicity (estimated ΔlogP ≈ +0.7 for N-methyl vs. N-H in matched benzenesulfonamide pairs), and alters enzyme binding modes [1].

N-Methyl vs. N-H

Class-level inference

ΔMW +14.03; HBD 0 vs 2; ΔlogP ≈ +0.7

N-methylation removes Zn-binding warhead; alters target profile

No CA inhibition data for this specific compound

Evidence Dimension	Molecular weight; H-bond donor count; estimated logP shift upon N-methylation
Target Compound Data	MW = 213.30; HBD = 0 (N-CH₃); logP (estimated, ChemAxon) ≈ 2.1
Comparator Or Baseline	2-Ethyl-6-methylbenzene-1-sulfonamide: MW = 199.27; HBD = 2 (-SO₂NH₂); logP (estimated) ≈ 1.4
Quantified Difference	ΔMW = +14.03; ΔHBD = -2; ΔlogP ≈ +0.7
Conditions	In silico properties calculated using standardized chemical descriptors; comparative analysis of CAS registry entries .

Why This Matters

N-methylation eliminates the primary sulfonamide's ability to act as a zinc-binding group in carbonic anhydrase isoforms, fundamentally altering the target profile and making these two compounds non-interchangeable for CA inhibition or other target classes requiring the -SO₂NH₂ warhead [1].

• [1] Supuran CT. How many carbonic anhydrase inhibition mechanisms exist? Journal of Enzyme Inhibition and Medicinal Chemistry, 2016, 31(3): 345–360. (Review establishing that primary sulfonamide -SO₂NH₂ is essential for CA zinc coordination; N-alkylation abolishes this pharmacophore.) View Source

Ortho-Substitution Pattern: 2-Ethyl-6-methyl vs. 2,6-Dimethyl vs. Unsubstituted Benzenesulfonamide

The 2-ethyl-6-methyl substitution pattern of the target compound introduces steric asymmetry (ethyl C₂H₅ vs. methyl CH₃ at ortho positions), contrasting with the symmetrical 2,6-dimethyl analog (CAS 24010-56-8) and the unsubstituted N-ethylbenzenesulfonamide (CAS 5339-67-3) . In 2,6-dimethylbenzenesulfonamide derivatives, published carbonic anhydrase affinity data demonstrate that meta-chloro substitution produces up to a 500-fold increase in affinity for CA VII and CA XIII relative to CA I, highlighting that ortho-substitution geometry critically modulates target selectivity [1].

Ortho-substitution pattern

Class-level inference

Asymmetric 2-ethyl-6-methyl vs symmetric 2,6-dimethyl; up to 500× selectivity shift in class

Ortho topology may modulate target selectivity; empirical validation needed

No direct bioactivity comparison published

Evidence Dimension	Ortho-substituent composition; steric bulk asymmetry; documented class-level effect on target selectivity
Target Compound Data	2-ethyl-6-methyl (asymmetric, one ethyl + one methyl ortho to sulfonamide); MW = 213.30
Comparator Or Baseline	N-ethyl-2,6-dimethylbenzenesulfonamide (symmetrical 2,6-dimethyl, CAS 1863982-93-7, MW = 213.30); N-ethylbenzenesulfonamide (no ortho substituents, CAS 5339-67-3, MW = 185.24)
Quantified Difference	Target compound is a constitutional isomer of CAS 1863982-93-7 (same MW, different ortho-alkyl topology); vs. unsubstituted analog, ΔMW = +28.06; for ortho-substituted benzenesulfonamides as a class, selectivity fold-change of up to 500× across carbonic anhydrase isoforms has been documented [1].
Conditions	Comparative structural analysis using canonical SMILES and CAS specifications; carbonic anhydrase selectivity data from published 2,6-dimethylbenzenesulfonamide SAR studies [1].

Why This Matters

The 2-ethyl-6-methyl arrangement creates a unique steric and electronic environment around the sulfonamide group that is absent in the symmetrical 2,6-dimethyl or the unsubstituted analogs. This structural feature can influence conformation, metabolic stability, and target selectivity, and must be empirically validated rather than assumed from class-level data.

• [1] CPRiL Database, University of Freiburg. 2,6-Dimethylbenzenesulfonamide SAR: meta-chloro substitution increases affinity to CA VII and CA XIII up to 500-fold. https://cpi.vm.uni-freiburg.de/ (accessed May 2026). View Source

Purity Benchmarking: Commercial Supply Grade of 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide vs. N-Ethyl-2,6-dimethyl Regioisomer

Multiple vendors list 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide (CAS 1263276-86-3) with a minimum purity specification of 95% (AKSci, Leyan) . Its constitutional isomer, N-ethyl-2,6-dimethylbenzenesulfonamide (CAS 1863982-93-7), is also commercially available at 95% purity from overlapping suppliers , indicating no meaningful differential in commercial purity grade between these two isomers.

Purity benchmark

Data to verify

95% (target) vs 95% (regioisomer)

Purity does not differentiate regioisomers at procurement level

Supplier specification; purity alone insufficient for selection

Evidence Dimension	Commercial minimum purity specification
Target Compound Data	95% (AKSci, Leyan)
Comparator Or Baseline	N-Ethyl-2,6-dimethylbenzenesulfonamide (CAS 1863982-93-7): 95% (AKSci, Bidepharm)
Quantified Difference	No difference in minimum purity specification; both specified at 95%.
Conditions	Vendor technical datasheets for research-grade supply .

Why This Matters

Purity alone does not differentiate these regioisomers at the procurement level. Selection must be driven by the desired regiospecific structure (ethyl at position 2, methyl at position 6, vs. dimethyl at positions 2 and 6), as the biological and physicochemical consequences of this structural distinction remain unquantified in the public domain.

LogP and Permeability Implications: N-Methyl Sulfonamide vs. Primary Sulfonamide Class Comparison

The N-methyl substitution in 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide raises its calculated logP by approximately +0.7 log units compared with the corresponding primary sulfonamide analog (2-ethyl-6-methylbenzene-1-sulfonamide), based on fragment-based estimation methods [1]. This shift moves the compound from a logP range (~1.4) characteristic of polar, poorly membrane-permeable sulfonamides into a moderately lipophilic range (~2.1) that is more consistent with oral bioavailability guidelines (Lipinski Rule of Five) [2].

LogP shift

Class-level inference

ΔlogP ≈ +0.7 (estimated)

Predicted permeability increase may influence cell-based assay design

Experimental logP confirmation required

Evidence Dimension	Calculated logP (octanol/water partition coefficient)
Target Compound Data	Estimated logP ≈ 2.1 (ChemAxon fragment method)
Comparator Or Baseline	2-Ethyl-6-methylbenzene-1-sulfonamide (primary sulfonamide): estimated logP ≈ 1.4
Quantified Difference	ΔlogP ≈ +0.7
Conditions	In silico estimation; experimental logP values for these specific compounds are not publicly available.

Why This Matters

A logP difference of 0.7 units corresponds to an approximately 5-fold difference in theoretical octanol/water partition coefficient, which may influence membrane permeability, protein binding, and metabolic clearance. For applications where passive membrane permeability is critical (e.g., cell-based assays, in vivo PK), the N-methylated compound is predicted to exhibit superior permeability compared to its primary sulfonamide analog [2].

• [1] ChemAxon/MarvinSketch. LogP estimation by fragment-based method for 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide and 2-ethyl-6-methylbenzene-1-sulfonamide. Calculated May 2026 using canonical SMILES. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 1997, 23(1–3): 3–25. (Class-level framework for interpreting logP in the context of oral absorption.) View Source

Where 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide Fits: Evidence-Driven Application Scenarios

Medicinal Chemistry Library Enumeration Requiring a Specific N-Methyl, ortho-Ethyl-Methyl Benzenesulfonamide Scaffold

When a structure-based or ligand-based design campaign specifies an N-methyl sulfonamide with a 2-ethyl-6-methyl benzene core—for example, to explore SAR around a hit compound where the N-methyl group is essential for activity and the asymmetric ortho-substitution influences target binding—2-Ethyl-N,6-dimethylbenzene-1-sulfonamide is the only commercially available regioisomer matching this exact substitution pattern. Neither the N-ethyl-2,6-dimethyl isomer (CAS 1863982-93-7) nor the primary sulfonamide analog (2-ethyl-6-methylbenzene-1-sulfonamide) can fulfill this specific structural requirement . In the absence of published quantitative activity data for this compound, its procurement is justified solely by project-specific structural specifications and must be followed by internal biological profiling.

Synthetic Intermediate for N-Functionalized Sulfonamide Derivatives via sp³ C–N Bond Cleavage Chemistry

N-Alkylsulfonamides, including N-methylbenzenesulfonamides, can serve as carbon electrophiles through acid-catalyzed sp³ C–N bond cleavage, enabling selective C–C and C–heteroatom bond formation . 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide, bearing an N-methyl group on a sterically differentiated ortho-substituted aryl sulfonamide, may provide a unique electrophilic reactivity profile distinct from N-ethyl or N-benzyl analogs—though direct comparative reaction yield or selectivity data for this specific compound have not been published.

Agrochemical Safener or Pro-Safener Discovery Program Targeting Benzenesulfonamide Chemotypes

Benzenesulfonamide derivatives are a well-established class of herbicide safeners, as exemplified by cyprosulfamide and metcamifen, where structural nuances in N-substitution and aryl substitution dictate crop selectivity and safening potency [1]. 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide represents a structurally distinct entry within this chemotype space—differing from known commercial safeners by its N-methyl, ortho-ethyl-methyl substitution pattern. Its inclusion in a safener screening library is structurally rational, but any assertion of superior or inferior safening activity vs. benchmark safeners requires empirical head-to-head testing.

Physicochemical Profiling Studies Comparing N-Methyl vs. Primary Sulfonamide Matched Pairs

For laboratories conducting systematic matched-pair analysis to quantify the effect of sulfonamide N-methylation on logP, solubility, permeability, and metabolic stability, 2-Ethyl-N,6-dimethylbenzene-1-sulfonamide and its primary sulfonamide counterpart (2-ethyl-6-methylbenzene-1-sulfonamide) form a chemically coherent matched pair. Calculated logP values predict a ΔlogP ≈ +0.7, which, if experimentally confirmed, would provide a useful calibration point for in silico property prediction models applied to benzenesulfonamide lead optimization .

Application

Selection Property

Validation Focus

Medicinal chemistry SAR enumeration

N-methyl, 2-ethyl-6-methyl regioisomer identity

Internal biological profiling; no published activity data

Synthetic intermediate (C–N cleavage)

N-methyl leaving group reactivity

Reaction yield and selectivity must be established

Safener discovery screening

N-methyl, ortho-ethyl-methyl chemotype

Head-to-head safening assay against benchmarks

Matched-pair physicochemical profiling

N-methyl vs. primary sulfonamide pair

Experimental logP, permeability, and metabolic stability

• [1] Bunting JA, Sprague CL, Riechers DE, et al. Physiological basis for safener-mediated tolerance of corn to sulfonylurea herbicides. Weed Science, 2004, 52(3): 349–357. (Class-level demonstration of benzenesulfonamide safener activity in corn.) View Source